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Compound of Interest

2-(4-Nitrophenyl)-2-oxoethyl
Compound Name:
acetate

Cat. No.: B1313954

Essential Safety and Handling Guide for 2-(4-
Nitrophenyl)-2-oxoethyl acetate

This guide provides crucial safety and logistical information for the handling and disposal of 2-
(4-Nitrophenyl)-2-oxoethyl acetate in a laboratory setting. The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals.

Chemical Identifier:

Name: 2-(4-Nitrophenyl)-2-oxoethyl acetate

CAS Number: 65921-30-4[1][2]

Molecular Formula: CLOHONO5[1]

Molecular Weight: 223.18 g/mol [1]

Hazard Summary: While a comprehensive safety data sheet (SDS) for 2-(4-Nitrophenyl)-2-
oxoethyl acetate is not readily available, information from suppliers and data for structurally
similar compounds, such as 4-Nitrophenyl acetate, indicate the following potential hazards:

« Irritant: Classified as an irritant[1].
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o Harmful if swallowed, in contact with skin, or if inhaled.

» Potential Oxidizer: Similar nitro-compounds may intensify fire[3][4].

» Potential for Allergic Skin Reaction and Serious Eye Damage.[3][4]

The following table summarizes the available hazard information.

Hazard Class GHS Pictogram Signal Word Hazard Statements
o GHSO07 (Exclamation ) H302: Harmful if
Acute Toxicity (Oral) Warning
Mark) swallowed
Acute Toxicity GHSO07 (Exclamation ) H312: Harmful in
Warning _ _
(Dermal) Mark) contact with skin
Acute Toxicity GHSO07 (Exclamation ] H332: Harmful if
) Warning )
(Inhalation) Mark) inhaled
) ) May cause skin
Skin GHSO07 (Exclamation ) o .
o o Warning irritation or an allergic
Irritation/Sensitization Mark) . )
skin reaction.[3][4][5]
o GHSO07 (Exclamation ] Causes serious eye
Eye Irritation Warning o
Mark) irritation.[3][4]
Oxidizing Solid GHSO03 (Flame over May intensify fire;
. . Danger -
(Potential) circle) oxidizer.[3][4]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 2-(4-Nitrophenyl)-2-oxoethyl

acetate. The minimum required PPE includes:

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL0031409&productDescription=4-NITROPHENYL+ACETATE+10G&vendorId=VN00024248&countryCode=US&language=en
https://dentistry.ouhsc.edu/Portals/1328/assets/Documents/Intranet/4-Nitrophenyl%20Acetate%20-%20Sigma.pdf?ver=2023-01-17-092109-763
https://www.fishersci.com/store/msds?partNumber=AAL0031409&productDescription=4-NITROPHENYL+ACETATE+10G&vendorId=VN00024248&countryCode=US&language=en
https://dentistry.ouhsc.edu/Portals/1328/assets/Documents/Intranet/4-Nitrophenyl%20Acetate%20-%20Sigma.pdf?ver=2023-01-17-092109-763
https://www.fishersci.com/store/msds?partNumber=AAL0031409&productDescription=4-NITROPHENYL+ACETATE+10G&vendorId=VN00024248&countryCode=US&language=en
https://dentistry.ouhsc.edu/Portals/1328/assets/Documents/Intranet/4-Nitrophenyl%20Acetate%20-%20Sigma.pdf?ver=2023-01-17-092109-763
https://pim-resources.coleparmer.com/sds/05547.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0031409&productDescription=4-NITROPHENYL+ACETATE+10G&vendorId=VN00024248&countryCode=US&language=en
https://dentistry.ouhsc.edu/Portals/1328/assets/Documents/Intranet/4-Nitrophenyl%20Acetate%20-%20Sigma.pdf?ver=2023-01-17-092109-763
https://www.fishersci.com/store/msds?partNumber=AAL0031409&productDescription=4-NITROPHENYL+ACETATE+10G&vendorId=VN00024248&countryCode=US&language=en
https://dentistry.ouhsc.edu/Portals/1328/assets/Documents/Intranet/4-Nitrophenyl%20Acetate%20-%20Sigma.pdf?ver=2023-01-17-092109-763
https://www.benchchem.com/product/b1313954?utm_src=pdf-body
https://www.benchchem.com/product/b1313954?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Item

Specifications

Eye and Face Protection

Safety Goggles or Face Shield

Must provide protection
against chemical splashes. A
face shield should be worn in
addition to goggles when there
is a significant risk of
splashing.[6][7][8]

Hand Protection

Chemical-Resistant Gloves

Nitrile gloves are a suitable
minimum for incidental contact.
For prolonged handling or
direct contact, consider
double-gloving or using gloves
with higher chemical
resistance, such as butyl
rubber or Viton™. Always
check the glove manufacturer's

chemical resistance guide.[6]

[8][°]

Body Protection

Laboratory Coat

A flame-resistant lab coat is
recommended. Ensure it is
fully buttoned.[6][7][8]

Respiratory Protection

Fume Hood or Respirator

All handling of the solid and
any solutions should be
conducted in a certified
chemical fume hood to avoid
inhalation of dust or vapors.
[10] If a fume hood is not
available, a NIOSH-approved
respirator with an appropriate
cartridge for organic vapors
and particulates should be

used.

Footwear

Closed-Toe Shoes

Shoes must fully cover the feet

to protect from spills.[6][7]
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The following diagram illustrates the workflow for selecting appropriate PPE.

Personal Protective Equipment (PPE) Selection

:

Task Assessment:
andling 2-(4-Nitrophenyl)-2-oxoethyl acetat

)

- Lab Coat

Minimum PPE
- Safety Goggles
- Nitrile Gloves

- Closed-Toe Shoes

|sk of Splash o

/
)

Work Outside of
Fume Hood?

Large Quantities
Add Face Shleld No U
nd Chemical Apro

g

se NIOSH-approve
Respirator

)

Final PPE Ensemble}

Click to download full resolution via

PPE Selection Workflow Di

Operational Plan: Step-by-Step
Procedures

1. Preparation and Engineering Controls:

e Ensure a certified chemical fume hood is operational.

product page

iagram

Handling
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» Verify that an eyewash station and safety shower are accessible and unobstructed.[3]
e Prepare all necessary equipment and reagents before handling the compound.

o Have appropriate spill cleanup materials readily available (e.g., absorbent pads, chemical
spill kit).

2. Handling the Solid Compound:

e Weighing: Conduct all weighing of the solid powder inside a chemical fume hood or a
ventilated balance enclosure to prevent inhalation of dust.[10]

o Transfers: Use appropriate tools (spatulas, weigh boats) to handle the solid. Avoid creating
dust.

o Storage: Keep the container tightly closed when not in use and store in a cool, dry, well-
ventilated area away from incompatible materials such as strong oxidizing agents.[3][5]

3. Preparing Solutions:

» Solvent Addition: When dissolving the solid, slowly add the solvent to the solid to minimize
splashing and aerosol generation.

» Mixing: Use a magnetic stirrer or gentle agitation to dissolve the compound. If heating is
required, use a controlled heating mantle and ensure proper ventilation.

4. Post-Handling:
» Decontamination: Clean all equipment and the work area thoroughly after use.
e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[11]

Disposal Plan

All waste containing 2-(4-Nitrophenyl)-2-oxoethyl acetate must be treated as hazardous
waste.

1. Waste Segregation:
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Solid Waste: Collect any unused solid compound, contaminated weigh boats, and other
contaminated disposable materials in a designated, labeled hazardous waste container.

Liguid Waste: Collect solutions containing the compound in a separate, labeled hazardous
waste container. Do not mix with other incompatible waste streams.[12]

Sharps: Any contaminated sharps (needles, razor blades) must be disposed of in a
designated sharps container.

. Labeling and Storage of Waste:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "2-(4-Nitrophenyl)-2-oxoethyl acetate".

Keep waste containers securely closed and store them in a designated satellite
accumulation area.

. Final Disposal:

Arrange for the disposal of all hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal contractor.[12]

Follow all local, state, and federal regulations for hazardous waste disposal.[11]

The diagram below outlines the waste disposal workflow.
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Waste Disposal Workflow
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Waste Disposal Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling 2-(4-
Nitrophenyl)-2-oxoethyl acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313954#personal-protective-equipment-for-
handling-2-4-nitrophenyl-2-oxoethyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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